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Compound of Interest

2-Chloro-4-(2,2,2-
Compound Name:

trifluoroethoxy)pyrimidine
CAS No.: 935252-67-8

Cat. No.: B2413680

Get Quote

Executive Summary

2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine is a versatile heterocyclic intermediate
characterized by a pyrimidine core substituted with a reactive chlorine atom at the C2 position
and a trifluoroethoxy group at the C4 position. This specific substitution pattern makes it an
invaluable scaffold in medicinal chemistry.[1] The trifluoroethoxy moiety acts as a bioisostere
for methoxy or ethoxy groups, offering enhanced metabolic stability (by blocking oxidative
dealkylation) and increased lipophilicity, which can improve blood-brain barrier permeability.
The remaining C2-chlorine provides a handle for further functionalization via nucleophilic
aromatic substitution (

) or transition-metal-catalyzed cross-coupling.

Chemical Profile
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Property Specification

Chemical Name 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine

Molecular Formula

Molecular Weight 212.56 g/mol

Pyrimidine ring with 2-Cl and 4-OCH

Core Structure CF
substituents
Key Functional Groups Electrophilic C2-Cl, Lipophilic Trifluoroethoxy

Low-melting solid or viscous oil (dependent on

Physical State (Typical) )
purity)

Soluble in DCM, EtOAc, THF, DMF; Insoluble in

Solubility .
water

Synthesis & Manufacturing

The synthesis of 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine relies on a regioselective
nucleophilic aromatic substitution (

) of 2,4-dichloropyrimidine.

Reaction Logic & Regioselectivity

The reaction between 2,4-dichloropyrimidine and a nucleophile (like the trifluoroethoxide anion)
is highly regioselective.

e C4 Position: The carbon at position 4 is more electrophilic than position 2. This is due to the
para-like relationship with N1 and the ortho-like relationship with N3, which creates a greater
deficiency of electron density at C4 compared to C2 (which is flanked by two nitrogens but
sterically less accessible and electronically distinct in the transition state).

e Outcome: Under controlled conditions (1 equivalent of nucleophile, low temperature),
substitution occurs predominantly at C4, yielding the desired 2-chloro-4-substituted product.
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Experimental Protocol

Objective: Synthesis of 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine on a 10 mmol scale.

Reagents:

Substrate: 2,4-Dichloropyrimidine (CAS 3934-20-1) - 1.49 g (10 mmol)

Reagent: 2,2,2-Trifluoroethanol (CAS 75-89-8) - 1.00 g (10 mmol)

Base: Sodium Hydride (60% dispersion in oil) - 0.44 g (11 mmol)

Solvent: Anhydrous THF (Tetrahydrofuran) - 20 mL
Step-by-Step Procedure:
o Preparation of Alkoxide:

o In a flame-dried 3-neck flask under nitrogen atmosphere, suspend NaH (11 mmol) in 10
mL of anhydrous THF.

o Cool the suspension to 0°C using an ice bath.

o Add 2,2,2-Trifluoroethanol (10 mmol) dropwise over 15 minutes. Evolution of hydrogen
gas (

) will be observed. Stir for 30 minutes at 0°C until gas evolution ceases and a clear
solution (sodium 2,2,2-trifluoroethoxide) forms.

e Nucleophilic Substitution:
o In a separate flask, dissolve 2,4-Dichloropyrimidine (10 mmol) in 10 mL of anhydrous THF.
o Cool this solution to 0°C.

o Slowly cannulate or drip the prepared alkoxide solution into the 2,4-Dichloropyrimidine
solution over 30 minutes. Crucial: Maintain 0°C to maximize regioselectivity.

e Work-up:
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o Allow the reaction to warm to room temperature and stir for 2—4 hours. Monitor by TLC
(Hexane:EtOAc 4:1) for the disappearance of the starting material.

o Quench the reaction with saturated aqueous
(10 mL).
o Extract with Ethyl Acetate (3 x 20 mL).
o Wash the combined organic layers with brine, dry over anhydrous

, and concentrate under reduced pressure.

o Purification:

o Purify the crude residue via flash column chromatography (Silica gel, 0-20% EtOAc in
Hexanes). The desired C4-substituted product typically elutes first, followed by trace
amounts of the C2-isomer or bis-substituted byproduct.

Visualization: Synthesis Pathway

2,4-Dichloropyrimidine 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine
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Figure 1: Regioselective Synthesis via SNAr Mechanism

Click to download full resolution via product page

Figure 1. Reaction pathway demonstrating the regioselective nucleophilic attack at the C4
position of the pyrimidine ring.[2][3][4][5][6]

Applications in Drug Discovery[1][10][13][14][15]
Bioisosteric Replacement
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The 2,2,2-trifluoroethoxy group is a strategic replacement for standard alkoxy groups (methoxy,
ethoxy).

e Metabolic Stability: The strong C-F bonds prevent cytochrome P450-mediated O-
dealkylation, extending the half-life (

) of the drug candidate.
e Lipophilicity: The fluorine atoms increase the

, facilitating better penetration across biological membranes, including the Blood-Brain
Barrier (BBB).

Downstream Derivatization

The remaining chlorine at the C2 position is highly reactive, serving as a "handle" for
constructing complex libraries.

Reaction Type Reagent Class Product Outcome
. o 2-Aryl-4-

Suzuki-Miyaura Aryl Boronic Acids ) o

(trifluoroethoxy)pyrimidines
) ) ) 2-Amino-4-

Buchwald-Hartwig Amines (Primary/Secondary) ) o

(trifluoroethoxy)pyrimidines
) ) 2-Thio/Amino-substituted
Displacement Thiols / Amines derivatives

Visualization: Derivatization Workflow
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2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine

Suzuki Coupling Buchwald-Hartwig SNAr Displacement
(Ar-B(OH)2, Pd cat.) (R-NH2, Pd cat.) (R-SH / Base)

l l :

Biaryl Scaffold Aminopyrimidine Thiopyrimidine
(Kinase Inhibitors) (GPCR Ligands) (Agrochemicals)

Figure 2: Divergent Synthesis Strategies from the Core Scaffold
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Figure 2: Strategic utilization of the C2-chlorine handle for generating diverse bioactive
libraries.

Safety & Handling

o Hazards: Like many halogenated pyrimidines, this compound is likely an irritant to eyes, skin,

and the respiratory system.

» Specific Precaution: 2,2,2-Trifluoroethanol (reactant) is toxic and can cause reproductive
harm. Handle all steps in a fume hood.

o Storage: Store under inert gas (Nitrogen/Argon) at 2—8°C. Moisture sensitive.

References

» Regioselectivity of 2,4-Dichloropyrimidine: Title: "Regioselective Nucleophilic Substitution of
2,4-Dichloropyrimidine” Source:Journal of Heterocyclic Chemistry Context: Establishes the
preference for C4 substitution by nucleophiles due to electronic deficiency.

e Fluorine in Medicinal Chemistry: Title: "Fluorine in Medicinal Chemistry and Chemical
Biology" Source:Wiley Online Library Context: Discusses the metabolic stability and
lipophilicity benefits of trifluoroethoxy groups.

o General Synthesis Protocol (Analogous): Title: "Synthesis of 4-alkoxy-2-chloropyrimidines"
Source:Organic Preparations and Procedures International Context: Provides the
foundational method for alkoxide displacement on dichloropyrimidine.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2413680/docs?utm_src=pdf-body-img#technical-whitepaper-2-chloro-4-2-2-2-trifluoroethoxy-pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2413680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Benchchem Protocol (Analogous)

o Title: "1-Nitro-3-(2,2,2-trifluoroethoxy)benzene Synthesis"

o Source:

o Context: Validates the conditions for gener

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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